Cas no 67096-94-0 (Pyridazine, 4-methyl-3,6-bis(trifluoromethyl)-)
67096-94-0 structure
Product Name:Pyridazine, 4-methyl-3,6-bis(trifluoromethyl)-
CAS No:67096-94-0
MF:C7H4F6N2
MW:230.110482215881
CID:1719968
PubChem ID:71374916
Update Time:2025-04-21
Pyridazine, 4-methyl-3,6-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridazine, 4-methyl-3,6-bis(trifluoromethyl)-
- 4-methyl-3,6-bis(trifluoromethyl)pyridazine
- 67096-94-0
- DTXSID10797676
-
- Inchi: 1S/C7H4F6N2/c1-3-2-4(6(8,9)10)14-15-5(3)7(11,12)13/h2H,1H3
- InChI Key: CCQZAYLJQVXHFO-UHFFFAOYSA-N
- SMILES: FC(C1=C(C)C=C(C(F)(F)F)N=N1)(F)F
Computed Properties
- Exact Mass: 230.02792
- Monoisotopic Mass: 230.02786711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyridazine, 4-methyl-3,6-bis(trifluoromethyl)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
67096-94-0 (Pyridazine, 4-methyl-3,6-bis(trifluoromethyl)-) Related Products
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